Cas no 1242137-16-1 (N-Desmethyl Enzalutamide)

• Product Name: N-Desmethyl Enzalutamide
• CAS No: 1242137-16-1
• MF: C₂₀H₁₄F₄N₄O₂S
• MW: 450.409376621246
• MDL: MFCD24386671
• CID: 2085634
• PubChem ID: 70678916
• Update Time: 2025-06-16

N-Desmethyl Enzalutamide Chemical and Physical Properties

Names and Identifiers

• 4-?[3-?[4-?Cyano-?3-?(trifluoromethyl)?phenyl]?-?5,?5-?dimethyl-?4-?oxo-?2-?thioxo-?1-?imidazolidinyl]?-?2-?fluorobenzamide
• 4-​[3-​[4-​Cyano-​3-​(trifluoromethyl)​phenyl]​-​5,​5-​dimethyl-​4-​oxo-​2-​thioxo-​1-​imidazolidinyl]​-​2-​fluorobenzamide
• 4-?[3-?[4-?Cyano-?3-?(trifluoromethyl)?phenyl]?-?5,?5-?dimethyl-?4-?oxo-?2-?thioxo-?1-?imidazolidiny
• N-Desmethyl Enzalutamide
• N-desmethyl MDV 3100
• N-desmethyl MDV-3100
• 4-[3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylideneimidazolidin-1-yl]-2-fluorobenzamide
• N-desmethylenzalutamide
• 4-{3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-thioxoimidazolidin-1-yl}-2-fluorobenzamide
• N-desmethyl Enzalutamide?
• SCHEMBL189635
• CHEBI:68538
• NCGC00390632-01
• 4-(3-(4-Cyano-3-(trifluoromethyl)phenyl)-5,5-dimethyl-4-oxo-2-thioxo-1-imidazolidinyl)-2-fluorobenzamide
• 1242137-16-1
• Q27137004
• 4-(3-(4-cyano-3-(trifluoromethyl)phenyl)-5,5-dimethyl-4-oxo-2-thioxoimidazolidin-1-yl)-2-fluorobenzamide
• BDBM50595116
• E85081
• N-Desmethylenzalutamide (M2)
• AKOS030526349
• DTXSID601111408
• 4-{3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylideneimidazolidin-1-yl}-2-fluorobenzamide
• AS-82390
• DA-65995
• HY-70002A
• CHEMBL5171907
• 4-[3-[4-Cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-thioxo-1-imidazolidinyl]-2-fluorobenzamide
• 1ST181391
• FC102745

• MDL： MFCD24386671
• Inchi： 1S/C20H14F4N4O2S/c1-19(2)17(30)27(11-4-3-10(9-25)14(7-11)20(22,23)24)18(31)28(19)12-5-6-13(16(26)29)15(21)8-12/h3-8H,1-2H3,(H2,26,29)
• InChI Key： JSFOGZGIBIQRPU-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC(C#N)=C(C(F)(F)F)C=2)C(C(C)(C)N1C1C=CC(C(N)=O)=C(C=1)F)=O

Computed Properties

• Exact Mass: 450.07700
• Monoisotopic Mass: 450.07735952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
• PSA: 122.52000
• LogP: 4.56208

N-Desmethyl Enzalutamide Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on N-Desmethyl Enzalutamide

Research Brief on N-Desmethyl Enzalutamide (1242137-16-1): Latest Advances and Implications

N-Desmethyl Enzalutamide (CAS: 1242137-16-1) is an active metabolite of the well-known androgen receptor (AR) antagonist Enzalutamide, which is widely used in the treatment of metastatic castration-resistant prostate cancer (mCRPC). Recent studies have highlighted the significance of N-Desmethyl Enzalutamide in understanding drug resistance mechanisms and optimizing therapeutic strategies. This research brief synthesizes the latest findings on its pharmacological properties, clinical relevance, and emerging applications in oncology.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the structural and functional dynamics of N-Desmethyl Enzalutamide, revealing its binding affinity to AR mutants associated with resistance. The research employed X-ray crystallography and molecular dynamics simulations to demonstrate how this metabolite retains activity against common resistance-conferring mutations (e.g., F876L). These findings provide a foundation for developing next-generation AR inhibitors with improved efficacy profiles.

Clinical pharmacokinetic analyses have further underscored the importance of monitoring N-Desmethyl Enzalutamide levels in patients. Data from Phase IV trials indicate that its plasma concentration correlates with treatment outcomes, particularly in cases where Enzalutamide metabolism is altered due to genetic polymorphisms in CYP2C8 and CYP3A4 enzymes. This has prompted discussions about personalized dosing regimens to mitigate interpatient variability.

Emerging applications extend beyond prostate cancer. Preclinical models presented at the 2024 AACR Annual Meeting suggest potential efficacy in AR-positive triple-negative breast cancer (TNBC), with N-Desmethyl Enzalutamide showing synergistic effects when combined with CDK4/6 inhibitors. The compound's ability to penetrate the blood-brain barrier also positions it as a candidate for investigating AR-driven neurological malignancies.

Ongoing challenges include optimizing synthetic routes for large-scale production of high-purity N-Desmethyl Enzalutamide (1242137-16-1), as current methods yield variable impurity profiles. Recent advances in green chemistry approaches, such as flow hydrogenation techniques, show promise in addressing these manufacturing hurdles while maintaining compliance with ICH Q3A guidelines.

In conclusion, N-Desmethyl Enzalutamide continues to be a molecule of significant interest in both clinical and research settings. Its dual role as a therapeutic agent and a biomarker for treatment response underscores the need for continued investigation into its full pharmacological potential and mechanisms of action across diverse cancer types.